N-(4-methoxyphenyl)-2-(2-phenyl-1,3-thiazol-4-yl)acetamide

• IUPAC Name: N-(4-methoxyphenyl)-2-(2-phenyl-1,3-thiazol-4-yl)acetamide
• InChI: InChI=1S/C18H16N2O2S/c1-22-16-9-7-14(8-10-16)19-17(21)11-15-12-23-18(20-15)13-5-3-2-4-6-13/h2-10,12H,11H2,1H3,(H,19,21)
• InChI Key: BKFLQMIUKQZJCO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)CC2=CSC(=N2)C3=CC=CC=C3
• Molecular Formula: C18H16N2O2S
• Molecular Weight: 324.4 g/mol

Description

N-(4-methoxyphenyl)-2-(2-phenyl-1,3-thiazol-4-yl)acetamide, also known as MPTA, is a chemical compound with potential applications in scientific research. It is a thiazole derivative that has been synthesized and studied for its biological properties. In

Mechanism of Action

The exact mechanism of action of N-(4-methoxyphenyl)-2-(2-phenyl-1,3-thiazol-4-yl)acetamide is not fully understood, but it is believed to act as an antioxidant and anti-inflammatory agent. N-(4-methoxyphenyl)-2-(2-phenyl-1,3-thiazol-4-yl)acetamide has been shown to increase the activity of antioxidant enzymes and reduce the production of reactive oxygen species. It also inhibits the activation of inflammatory pathways, reducing inflammation in the brain.
Biochemical and Physiological Effects:
N-(4-methoxyphenyl)-2-(2-phenyl-1,3-thiazol-4-yl)acetamide has been shown to have a number of biochemical and physiological effects. In addition to its neuroprotective effects, N-(4-methoxyphenyl)-2-(2-phenyl-1,3-thiazol-4-yl)acetamide has been shown to have anti-cancer properties, inhibiting the growth and proliferation of cancer cells. It has also been shown to have anti-inflammatory effects in other tissues, reducing inflammation in the liver and kidneys.

Advantages and Limitations for Lab Experiments

N-(4-methoxyphenyl)-2-(2-phenyl-1,3-thiazol-4-yl)acetamide has several advantages for lab experiments. It is relatively easy to synthesize and has a high purity and yield. It is also stable under normal laboratory conditions. However, N-(4-methoxyphenyl)-2-(2-phenyl-1,3-thiazol-4-yl)acetamide has some limitations. It is not very soluble in water, which can make it difficult to use in certain experiments. It also has a relatively short half-life, which can limit its effectiveness in certain applications.

Future Directions

There are several future directions for research on N-(4-methoxyphenyl)-2-(2-phenyl-1,3-thiazol-4-yl)acetamide. One area of interest is its potential as a treatment for neurodegenerative diseases. Further studies are needed to determine the optimal dosage and administration method for N-(4-methoxyphenyl)-2-(2-phenyl-1,3-thiazol-4-yl)acetamide in these applications. Another area of interest is its potential as an anti-cancer agent. More research is needed to determine the mechanisms of action and potential applications in cancer treatment. Finally, further studies are needed to explore the potential of N-(4-methoxyphenyl)-2-(2-phenyl-1,3-thiazol-4-yl)acetamide in other areas of medicine, such as cardiovascular disease and diabetes.
Conclusion:
In conclusion, N-(4-methoxyphenyl)-2-(2-phenyl-1,3-thiazol-4-yl)acetamide is a thiazole derivative with potential applications in scientific research. It has been shown to have neuroprotective, anti-cancer, and anti-inflammatory properties. While there are some limitations to its use in lab experiments, N-(4-methoxyphenyl)-2-(2-phenyl-1,3-thiazol-4-yl)acetamide has several advantages and has potential for further research in a variety of areas.

Scientific Research Applications

N-(4-methoxyphenyl)-2-(2-phenyl-1,3-thiazol-4-yl)acetamide has potential applications in scientific research, particularly in the field of neuroscience. It has been shown to have neuroprotective effects in vitro and in vivo, protecting neurons from oxidative stress and apoptosis. N-(4-methoxyphenyl)-2-(2-phenyl-1,3-thiazol-4-yl)acetamide has also been studied for its potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's.